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Compound of Interest

(3-Fluorocyclopentyl)methanamine
Compound Name:

hydrochloride
CAS No.: 1956377-30-2
Cat. No.: B3113545

Get Quote

Executive Summary

Topic: Identification, Synthesis, and Application of (3-Fluorocyclopentyl)methanamine HCI. Core
Challenge: Resolving the stereochemical ambiguity (cis/trans, enantiomers) and distinguishing
the "methanamine” linker from direct ring amines. Objective: Provide researchers with a
definitive CAS identification matrix, validated synthetic routes, and medicinal chemistry
applications for this specific fluorinated scaffold.

Part 1: The Identity Crisis (CAS Resolution)[1]

In drug discovery, the precise definition of stereochemistry is non-negotiable. For (3-
Fluorocyclopentyl)methanamine, the presence of two chiral centers (C1 and C3) on the
cyclopentane ring generates geometric isomers (cis/trans) and their respective enantiomers.

A common error in database searching is confusing (3-Fluorocyclopentyl)methanamine (which
has a methylene linker,
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) with 3-Fluorocyclopentan-1-amine (where the amine is directly attached to the ring).[1] The
table below resolves these entities.

ble 1: Validated CAS | ix[1]

Chemical Entity

Stereochemistry

CAS Number

Status

(3-
Fluorocyclopentyl)met

hanamine

Unspecified / Generic

1461705-70-3

Primary Broad Search

Key

[cis-3-
Fluorocyclopentyl]met

hanamine

cis-Racemate (Rel)

1903828-88-5

Commercially

Available

[trans-3-
Fluorocyclopentyl]met

hanamine

trans-Racemate (Rel)

1903832-63-2

Commercially

Available

((1R,3R)-3-
Fluorocyclopentyl)met

hanamine HCI

trans-Enantiopure Salt

2008714-29-0

Specific Isomer Salt

3-Fluorocyclopentan-

1-amine HCI

Generic (Direct

Amine)

1780621-94-4

CAUTION: Structural
Analog

Technical Note: If a specific CAS for the cis-HCI or trans-HCI salt is unavailable in public

registries, it is standard protocol to purchase the free base (e.g., CAS 1903828-88-5) and

generate the salt in situ using 4M HCI in dioxane, or to reference the free base CAS in patent

literature with the suffix "hydrochloride salt."[1]

Part 2: Stereochemical Topography[1]

Understanding the spatial arrangement is critical for binding affinity. The 1,3-disubstitution

pattern on the cyclopentane ring creates distinct vectors for the fluorine (H-bond
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acceptor/dipole modulator) and the amine (cationic pharmacophore).[1]

Diagram 1: Stereochemical Hierarchy

This diagram visualizes the relationship between the geometric isomers and their enantiomers.
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Click to download full resolution via product page

Caption: Hierarchical classification of (3-Fluorocyclopentyl)methanamine isomers linking
geometry to CAS identity.

Part 3: Synthetic Logic & Validation

Since commercial stocks can be unreliable or impure, validating the structure via synthesis is a
hallmark of rigorous research. The most robust route utilizes deoxyfluorination of a hydroxy
precursor. This method is preferred over direct fluorination of the amine to avoid aziridinium
intermediates and to control stereochemistry (inversion via

).
Synthetic Strategy: The Inversion Protocol

The synthesis relies on the reaction of a secondary alcohol with DAST (Diethylaminosulfur
trifluoride) or Deoxo-Fluor.[1] Note that this step typically proceeds with inversion of
configuration.
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To get trans-fluoride, start with cis-alcohol.[1]

To get cis-fluoride, start with trans-alcohol.[1]

Diagram 2: Validated Synthetic Workflow

Click to download full resolution via product page

Caption: Step-wise synthetic pathway leveraging stereoselective deoxyfluorination and azide

reduction.

Detailed Protocol (Self-Validating)

1.

Deoxyfluorination (Critical Step):
Reagents: Deoxo-Fluor (1.2 eq), DCM (Solvent).
Condition: -78°C to RT.

Mechanism: The hydroxyl group attacks the sulfur center, releasing methanol. Fluoride ion
then displaces the activated oxygen leaving group via

, inverting the stereocenter at C3 [1].

Validation:

NMR is the self-validating check. Look for a multiplet around -170 to -180 ppm.[1] The
coupling pattern (

) will distinguish cis vs trans based on the Karplus relationship with adjacent protons.

. Amine Installation:

Route: Convert the hydroxymethyl group (from ester reduction) to a mesylate (MsCl,
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), displace with Sodium Azide (
, DMF, 60°C), and reduce via Staudinger conditions or Hydrogenation (
, Pd/C) [2].

» Salt Formation: Dissolve the crude amine in diethyl ether and add 4M HCI in dioxane
dropwise. The white precipitate is the target HCI salt.

Part 4: Medicinal Chemistry Applications[1][2]

Why select this scaffold? The (3-fluorocyclopentyl)methanamine motif is a high-value
bioisostere in modern drug design.[1]

Conformational Restriction

Unlike the flexible linear alkyl chains, the cyclopentane ring restricts the conformational space
of the amine. The fluorine atom adds a "dipole vector" that can lock the ring pucker into a
specific envelope conformation due to the gauche effect (preference of the C-F bond to align
with adjacent C-H bonds).

pKa Modulation

The fluorine atom at the

-position (relative to the amine nitrogen) exerts an electron-withdrawing inductive effect (
)[1]
» Effect: This lowers the

of the primary amine compared to the non-fluorinated analog.

o Benefit: Lower basicity can improve oral bioavailability by increasing the fraction of the
neutral species at physiological pH (7.4), enhancing membrane permeability [3].

Metabolic Stability

The C-F bond renders the C3 position resistant to oxidative metabolism (e.g., P450
hydroxylation), potentially extending the half-life (
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) of the drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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